Cas no 2895-07-0 (Trisiloxane,1,1,1,3,3,5,5-heptamethyl-)

• Product Name: Trisiloxane,1,1,1,3,3,5,5-heptamethyl-
• CAS No: 2895-07-0
• MF: C₇H₂₁O₂Si₃
• MW: 221.496945142746
• MDL: MFCD00054788
• CID: 289038
• PubChem ID: 6328734
• Update Time: 2025-10-24

Trisiloxane,1,1,1,3,3,5,5-heptamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,1,1,3,3,5,5-heptamethyl-
• 1,1,3,3,5,5,5-Heptamethylpentanetrisiloxane
• 1,1,1,3,3,5,5-Heptamethyl Trisiloxane
• 1,1,1,3,3,5,5-Heptamethylpentanetrisiloxane
• 1,1,1,3,3-5,5-heptamethyltrisiloxane
• 1,1,3,3,5,5,5-heptamethyl-1-hydrotrisiloxane
• 1H-1,1,2,2,3,3,3-heptamethyltrisiloxane
• Heptamethyltrisiloxane
• EINECS 220-774-5
• MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE, asyMMetric, 100 cSt
• SCHEMBL120202
• FS-6115
• A851793
• 1,1,1,3,3,5,5-Heptamethyltrisiloxane
• 1038821-58-7
• AKOS024462461
• [dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilicon
• DTXSID70275743
• CAA89507
• 1,1,3,3,5,5,5-heptamethyltrisiloxane
• 2,2,4,4,6-pentamethyl-3,5-dioxa-2,4,6-trisilaheptane
• FT-0698174
• 2895-07-0
• 1,1,1,3,3,5,5-HEPTAMETHYLTRISILOXANE, 90%
• S09275
• 2,4,4,6,6-PENTAMETHYL-3,5-DIOXA-2,4,6-TRISILAHEPTAN-2-YL
• GDDVTIGTERZVBW-UHFFFAOYSA-N

• MDL： MFCD00054788
• Inchi： 1S/C7H21O2Si3/c1-10(2)8-12(6,7)9-11(3,4)5/h1-7H3
• InChI Key： GDDVTIGTERZVBW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C)(C)O[Si](C)C |^1:9|

Computed Properties

• Exact Mass: 222.09300
• Monoisotopic Mass: 221.084935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.820 g/cm3
• Boiling Point: 134-135 ºC
• Flash Point: 52.8±22.6 ºC,
• Solubility: Almost insoluble (0.033 g/l) (25 º C),
• PSA: 18.46000
• LogP: 2.53970

Trisiloxane,1,1,1,3,3,5,5-heptamethyl- Security Information

• Signal Word：Danger
• Hazard Statement： H224 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S33; S36/37/39
• Risk Phrases：R10
• Packing Group：II
• Safety Term：3.1
• HazardClass：3.1
• PackingGroup：II
• TSCA：No
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Trisiloxane,1,1,1,3,3,5,5-heptamethyl-

Professional Introduction to Trisiloxane, 1,1,1,3,3,5,5-heptamethyl (CAS No. 2895-07-0)

Trisiloxane, 1,1,1,3,3,5,5-heptamethyl, identified by the Chemical Abstracts Service Number (CAS No.) 2895-07-0, is a highly specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the siloxane family, characterized by its silicon-oxygen-silicon backbone, which imparts unique thermal stability and chemical inertness. The specific substitution pattern of methyl groups in its structure contributes to its remarkable properties, making it a valuable candidate for various industrial and scientific applications.

The molecular structure of Trisiloxane, 1,1,1,3,3,5,5-heptamethyl consists of three silicon atoms connected by oxygen atoms, with each silicon atom bonded to two methyl groups and one oxygen atom. This arrangement results in a highly symmetrical and stable molecule. The presence of seven methyl groups enhances its hydrophobicity and reduces its reactivity with other molecules, which are crucial properties for its use in pharmaceutical formulations and material science.

In recent years, the applications of organosilicon compounds like Trisiloxane, 1,1,1,3,3,5,5-heptamethyl have expanded significantly due to their unique chemical and physical properties. One of the most notable areas of research is in the development of advanced drug delivery systems. The compound's ability to form stable complexes with other molecules has been exploited to create novel formulations that enhance drug solubility and bioavailability. For instance, studies have shown that incorporating this siloxane into polymeric micelles can significantly improve the delivery efficiency of hydrophobic drugs.

The pharmaceutical industry has also explored the use of Trisiloxane, 1,1,1,3,3,5,5-heptamethyl as a component in topical formulations due to its skin-friendly properties. Its low toxicity and high stability make it an ideal candidate for cosmetic products and therapeutic creams. Recent clinical trials have demonstrated its potential in enhancing the penetration of active ingredients through the skin barrier while maintaining a soothing effect on the skin surface.

Beyond pharmaceutical applications，Trisiloxane，1，1，1，3，3，5，5-heptamethyl has found utility in material science，particularly in the development of high-performance coatings and adhesives。The compound's thermal resistance and chemical stability make it an excellent additive for improving the durability of polymers and composites。Researchers have reported successful integration of this siloxane into epoxy resins，which results in materials with enhanced mechanical strength and resistance to extreme temperatures。

The environmental impact of using Trisiloxane，1，1，1，3，3，5，5-heptamethyl has also been a subject of extensive study。Unlike some traditional organic solvents that are known for their environmental persistence and toxicity，this siloxane exhibits high biodegradability。Studies have shown that when exposed to natural degradation processes，it breaks down into non-toxic byproducts。This characteristic makes it an environmentally friendly alternative for industrial applications where solvent-based processes are required。

In conclusion，Trisiloxane，1，1，1，3，3，5，5-heptamethyl(CAS No. 2895-07-0) is a versatile compound with a wide range of applications in pharmaceuticals、material science、and environmental technology。Its unique molecular structure and properties make it an invaluable asset for researchers seeking innovative solutions across multiple disciplines。As scientific understanding continues to evolve،it is likely that new applications for this compound will emerge،further solidifying its importance in modern chemistry。